![molecular formula C26H22N4O5 B2857709 7-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(3-methoxybenzyl)quinazoline-2,4(1H,3H)-dione CAS No. 1326926-27-5](/img/no-structure.png)
7-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(3-methoxybenzyl)quinazoline-2,4(1H,3H)-dione
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Description
The compound “7-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(3-methoxybenzyl)quinazoline-2,4(1H,3H)-dione” is a quinazoline derivative . Quinazolines are a class of organic compounds that have a wide range of biological properties, including antibacterial, antifungal, anticonvulsant, anti-inflammatory, anti-HIV, anticancer, and analgesic activities . This specific compound has a molecular formula of C25H20N4O4 .
Synthesis Analysis
The synthesis of 1,3,4-oxadiazoles, which is a part of the compound, often involves reactions of acid hydrazides (or hydrazine) with acid chlorides/carboxylic acids and direct cyclization of diacylhydrazines using a variety of dehydrating agents .Molecular Structure Analysis
The compound contains a quinazoline core, which is a bicyclic system consisting of two fused six-membered aromatic rings, a benzene ring, and a pyrimidine ring . It also contains a 1,2,4-oxadiazole ring, which is a five-membered ring containing one oxygen atom and two nitrogen atoms .Physical And Chemical Properties Analysis
The compound has a molecular weight of 440.4 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 6 . The compound has a rotatable bond count of 5 . The exact mass and monoisotopic mass of the compound are 440.14845513 g/mol . The topological polar surface area of the compound is 97.6 Ų .Scientific Research Applications
Synthesis and Characterization
Research has delved into the synthesis and characterization of bioactive compounds featuring the 1,2,4-oxadiazole ring, highlighting their potential in antitumor activities. For example, Maftei et al. (2013) demonstrated the synthesis of novel natural product analogs containing the 1,2,4-oxadiazole moiety, showing significant antitumor activity against a panel of cell lines, thereby underscoring the therapeutic potential of such structures Maftei et al., 2013.
Biological Activities and Applications
The exploration of quinazoline derivatives has been a subject of interest due to their diverse biological activities. For instance, compounds with the quinazoline structure have been investigated for their inhibitory activities against specific enzymes and for their potential as therapeutic agents. One study focused on cyclic GMP phosphodiesterase inhibitors, identifying the necessity for substitution at certain positions on the quinazoline derivatives to achieve potent and selective inhibitory activity, which has implications for the development of cardiovascular therapeutics Takase et al., 1994.
Chemical Properties and Modifications
The chemical properties and modifications of quinazoline-2,4-diones have been extensively studied, including their synthesis from various precursors and their potential for forming complex heterocyclic compounds. For example, Chen et al. (2020) described a one-pot synthesis approach for quinazoline-2,4-diones, showcasing a method that could be applied to the preparation of complex molecules with significant efficiency and potential for pharmaceutical applications Chen et al., 2020.
Environmental and Green Chemistry Applications
Research has also touched upon environmentally friendly synthesis methods, such as the "on water" protocol for synthesizing heterocyclic ortho-quinones, demonstrating the potential for green chemistry approaches in the development of quinazoline derivatives. These methods emphasize atom economy, high yields, and the reduction of hazardous waste, pointing towards sustainable practices in chemical synthesis Rajesh et al., 2011.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '7-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(3-methoxybenzyl)quinazoline-2,4(1H,3H)-dione' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 3-(3-methoxybenzyl)quinazoline-2,4(1H,3H)-dione, which is synthesized via a multi-step reaction sequence. The second intermediate is 3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-amine, which is synthesized via a two-step reaction sequence. The two intermediates are then coupled using a coupling agent to form the final product.", "Starting Materials": [ "2,4-dichloroquinazoline", "3-methoxybenzylamine", "sodium hydride", "ethyl bromoacetate", "sodium azide", "4-ethoxyaniline", "phosphorus oxychloride", "triethylamine", "sodium hydroxide", "acetic acid", "acetic anhydride", "thionyl chloride", "N,N-dimethylformamide", "coupling agent" ], "Reaction": [ "Step 1: 2,4-dichloroquinazoline is reacted with 3-methoxybenzylamine in the presence of sodium hydride to form 3-(3-methoxybenzyl)quinazoline-2,4(1H,3H)-dione.", "Step 2: 3-(3-methoxybenzyl)quinazoline-2,4(1H,3H)-dione is reacted with ethyl bromoacetate in the presence of sodium hydride to form ethyl 3-(3-methoxybenzyl)quinazoline-2,4(1H,3H)-dione-2-carboxylate.", "Step 3: Ethyl 3-(3-methoxybenzyl)quinazoline-2,4(1H,3H)-dione-2-carboxylate is reacted with sodium azide in the presence of triethylamine to form 3-(3-methoxybenzyl)quinazoline-2,4(1H,3H)-dione-2-carboxylic acid azide.", "Step 4: 4-ethoxyaniline is reacted with phosphorus oxychloride in the presence of N,N-dimethylformamide to form 4-ethoxyphenyl isocyanate.", "Step 5: 4-ethoxyphenyl isocyanate is reacted with sodium azide in the presence of triethylamine to form 3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-amine.", "Step 6: 3-(3-methoxybenzyl)quinazoline-2,4(1H,3H)-dione-2-carboxylic acid azide is reacted with 3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-amine in the presence of a coupling agent to form the final product, 7-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(3-methoxybenzyl)quinazoline-2,4(1H,3H)-dione." ] } | |
CAS RN |
1326926-27-5 |
Molecular Formula |
C26H22N4O5 |
Molecular Weight |
470.485 |
IUPAC Name |
7-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-[(3-methoxyphenyl)methyl]-1H-quinazoline-2,4-dione |
InChI |
InChI=1S/C26H22N4O5/c1-3-34-19-10-7-17(8-11-19)23-28-24(35-29-23)18-9-12-21-22(14-18)27-26(32)30(25(21)31)15-16-5-4-6-20(13-16)33-2/h4-14H,3,15H2,1-2H3,(H,27,32) |
InChI Key |
DKZZOCQADAMJSM-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)C2=NOC(=N2)C3=CC4=C(C=C3)C(=O)N(C(=O)N4)CC5=CC(=CC=C5)OC |
solubility |
not available |
Origin of Product |
United States |
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